Cas no 1803874-35-2 (2-(Chloromethyl)-3-methoxyphenylhydrazine)

• Product Name: 2-(Chloromethyl)-3-methoxyphenylhydrazine
• CAS No: 1803874-35-2
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 4934725
• Update Time: 2025-10-30

2-(Chloromethyl)-3-methoxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-methoxyphenylhydrazine

• Inchi： 1S/C8H11ClN2O/c1-12-8-4-2-3-7(11-10)6(8)5-9/h2-4,11H,5,10H2,1H3
• InChI Key： XNIBHMWYIAVQJG-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=CC=1NN)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• XLogP3: 1.5
• Topological Polar Surface Area: 47.3

Additional information on 2-(Chloromethyl)-3-methoxyphenylhydrazine

Comprehensive Overview of 2-(Chloromethyl)-3-methoxyphenylhydrazine (CAS No. 1803874-35-2): Properties, Applications, and Industry Insights

2-(Chloromethyl)-3-methoxyphenylhydrazine (CAS No. 1803874-35-2) is a specialized organic compound with growing relevance in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl group and a methoxyphenylhydrazine moiety, enables versatile applications in synthetic chemistry. As demand for high-purity intermediates surges, this compound has garnered attention for its role in developing bioactive molecules and crop protection agents.

The compound's chemical stability and reactivity profile make it valuable for constructing heterocyclic frameworks, particularly in indole and pyrazole syntheses – key structures in modern drug discovery. Recent studies highlight its utility in creating selective enzyme inhibitors, aligning with industry trends toward targeted therapies. Researchers particularly value its chloromethyl group for facile derivatization, allowing efficient structure-activity relationship (SAR) exploration.

From an analytical perspective, 2-(Chloromethyl)-3-methoxyphenylhydrazine typically appears as a white to off-white crystalline powder with defined melting point characteristics. Advanced characterization techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), crucial for GMP-compliant synthesis. The methoxy group contributes to enhanced solubility in polar organic solvents, facilitating its use in diverse reaction conditions.

Environmental and green chemistry considerations have driven innovations in the compound's production. Modern catalytic processes now achieve higher yields while minimizing hazardous byproducts, addressing the pharmaceutical industry's push for sustainable manufacturing. These advancements respond to frequent search queries about "eco-friendly synthesis of arylhydrazines" and "green alternatives for chloromethyl intermediates".

Quality control protocols for CAS No. 1803874-35-2 emphasize rigorous impurity profiling, particularly for regulatory compliance in pharmaceutical applications. Analytical methods focus on detecting residual solvents and isomeric impurities, with specifications detailed in relevant pharmacopeial standards. This aligns with industry demand for "high-purity building blocks" and "QC methods for specialty chemicals".

Emerging applications explore the compound's potential in material science, particularly as a precursor for functionalized polymers with tailored electronic properties. Its dual functionality enables incorporation into conjugated systems, sparking interest for organic electronics research. Such developments address trending searches about "organic semiconductor precursors" and "conductive polymer monomers".

Storage and handling recommendations highlight stability in argon atmosphere at 2-8°C, with particular attention to moisture sensitivity. Proper packaging solutions using amber glass vials with PTFE-lined caps ensure long-term stability – a frequent concern in researcher forums discussing "handling air-sensitive reagents".

The global market for 2-(Chloromethyl)-3-methoxyphenylhydrazine reflects increasing demand from contract research organizations and generic drug manufacturers. Supply chain analytics indicate growing procurement queries for "bulk quantities of CAS 1803874-35-2" and "custom synthesis services", particularly from emerging pharmaceutical hubs in Asia.

Ongoing research explores novel derivatization pathways to expand the compound's utility. Recent publications demonstrate its conversion to triazole and tetrazole hybrids, addressing medicinal chemistry's need for privileged scaffolds. These developments respond to frequent academic searches about "hydrazine-based heterocycle synthesis" and "building blocks for fragment-based drug design".

From a regulatory standpoint, proper documentation of safety data sheets and analytical certificates remains essential for international commerce. The compound's status varies by jurisdiction, requiring careful attention to REACH compliance and customs classification – topics generating significant regulatory professional searches.

Future prospects for CAS No. 1803874-35-2 appear promising, particularly in precision medicine applications. Its structural features position it as a valuable intermediate for next-generation therapeutics, with potential roles in developing kinase inhibitors and epigenetic modulators. These applications align with trending pharmaceutical industry searches about "small molecule drug discovery" and "novel chemical entities".